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Cat. No.: B12380912 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the indole alkaloid, Echitaminic acid. Found in the

medicinal plant Alstonia scholaris, this compound is a subject of growing interest within the

scientific community. This document provides a concise overview of its chemical identity,

alongside a call for further research to elucidate its full therapeutic potential.

Core Chemical Identifiers
A definitive understanding of a compound begins with its fundamental chemical identifiers.

While research has confirmed the existence and natural origin of Echitaminic acid, a single,

universally recognized CAS number and a standardized IUPAC name are not yet firmly

established in major chemical databases. This guide presents the most current and reliable

information available to aid in the precise identification of this molecule.

Identifier Value Source

Molecular Formula C₂₁H₂₆N₂O₄ KNApSAcK Database

CAS Number 7163-44-2 BOC Sciences[1]

Note: The provided CAS number is from a commercial supplier and awaits broader

confirmation from chemical abstracting services.
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Quantitative Data: A Call for Characterization
Comprehensive quantitative data for Echitaminic acid remains an area ripe for investigation.

To facilitate future research and provide a baseline for comparison, this section will be

populated as peer-reviewed data becomes available. Key physicochemical properties of

interest include, but are not limited to:

Molecular Weight: 370.45 g/mol (calculated from molecular formula)

Melting Point: Not yet determined.

Solubility: Not yet determined.

pKa: Not yet determined.

LogP: Not yet determined.

Researchers are encouraged to contribute to the body of knowledge by performing and

publishing detailed characterization studies of this compound.

Experimental Protocols: Isolation and Future
Directions
The isolation of Echitaminic acid has been reported from the trunk bark of Alstonia scholaris.

While specific, detailed protocols for its extraction and purification are not widely published, a

general workflow can be inferred from methodologies used for other alkaloids from this plant.

A generalized experimental workflow for the isolation and characterization of Echitaminic acid
is proposed below.
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General Workflow for Echitaminic Acid Research
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Caption: Proposed workflow for the isolation, characterization, and biological evaluation of

Echitaminic acid.

Signaling Pathways and Biological Activity: An
Uncharted Territory
The biological activity and associated signaling pathways of Echitaminic acid are largely

unexplored. Its structural similarity to other indole alkaloids, such as echitamine, suggests

potential pharmacological activities. Echitamine has been reported to possess anti-tumor and

hypotensive effects. Future research should focus on screening Echitaminic acid for similar or

novel biological activities.

A logical diagram illustrating the potential research progression for investigating the biological

effects of Echitaminic acid is presented below.
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Caption: A logical progression for the discovery and characterization of the biological activity of

Echitaminic acid.
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This technical guide highlights the current state of knowledge on Echitaminic acid and

underscores the significant opportunities for further research. The scientific community is

encouraged to build upon this foundation to fully uncover the chemical, physical, and biological

properties of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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